N-[2-(2,4-dichlorophenyl)ethyl]-1-methyl-4-piperidinamine

• IUPAC Name: N-[2-(2,4-dichlorophenyl)ethyl]-1-methylpiperidin-4-amine
• InChI: InChI=1S/C14H20Cl2N2/c1-18-8-5-13(6-9-18)17-7-4-11-2-3-12(15)10-14(11)16/h2-3,10,13,17H,4-9H2,1H3
• InChI Key: AHISZTGILZDGCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H20Cl2N2
• Molecular Weight: 287.2 g/mol

Description

N-[2-(2,4-dichlorophenyl)ethyl]-1-methyl-4-piperidinamine, also known as deschloroketamine (DCK), is a dissociative anesthetic drug that has been gaining attention in the scientific community due to its potential therapeutic applications. DCK is structurally similar to ketamine, a well-known anesthetic drug, and is believed to have similar effects on the brain.

Mechanism of Action

DCK is believed to exert its effects on the brain by blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal activity. By blocking this receptor, DCK is thought to reduce the activity of certain brain regions, leading to its anesthetic and dissociative effects.
Biochemical and Physiological Effects:
DCK has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation. Additionally, DCK has been shown to increase brain-derived neurotrophic factor (BDNF) levels, which is a protein that is involved in the growth and maintenance of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using DCK in lab experiments is its potency. DCK is believed to be more potent than ketamine, meaning that smaller doses can be used to achieve the same effects. Additionally, DCK has a relatively long half-life, meaning that its effects can be sustained over a longer period of time. However, one limitation of using DCK in lab experiments is its potential for abuse. DCK has been shown to have addictive potential, and researchers must take precautions to prevent its misuse.

Future Directions

There are a number of future directions for research on DCK. One area of interest is its potential use in treating depression and anxiety disorders. Additionally, DCK may have potential as an analgesic, and further research is needed to explore this possibility. Finally, more research is needed to understand the long-term effects of DCK use, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of DCK involves the reaction of 2,4-dichlorophenethylamine with methyl-4-piperidone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

DCK has been studied extensively for its potential therapeutic applications. It has been shown to have antidepressant and anxiolytic effects in animal models, and it is being investigated for its potential use in treating depression and anxiety disorders. Additionally, DCK has been studied for its potential use as an analgesic, as it has been shown to be effective in reducing pain in animal models.